Cas no 13382-68-8 (3-chloro-4-(2-thienyl)benzoic acid)

3-chloro-4-(2-thienyl)benzoic acid structure
13382-68-8 structure
Product Name:3-chloro-4-(2-thienyl)benzoic acid
CAS No:13382-68-8
MF:C11H7ClO2S
MW:238.690080881119
CID:2113569
Update Time:2023-11-19

3-chloro-4-(2-thienyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-(2-thienyl)Benzoic acid
    • 3-chloro-4-(thiophen-2-yl)benzoic acid
    • CID 81307284
    • 3-chloro-4-(2-thienyl)benzoic acid
    • Inchi: 1S/C11H7ClO2S/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6H,(H,13,14)
    • InChI Key: TXUMVMKCGZPVCW-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=O)O)C=CC=1C1=CC=CS1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Topological Polar Surface Area: 65.5
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